BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling
Farnesyl Thiosalicylic Acid Amide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Farnesyl Thiosalicylic Acid Amide

Cat. No.: B157330

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This guide provides essential, immediate safety and
logistical information for handling Farnesyl Thiosalicylic Acid Amide (FTS Amide), including
detailed operational and disposal plans to foster a secure research environment.

Physicochemical and Safety Data

A clear understanding of the compound's properties is the foundation of safe handling. The
following table summarizes key quantitative data for Farnesyl Thiosalicylic Acid Amide.
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Property Value Reference
Molecular Formula C22H31NOS [1]
Molecular Weight 357.6 g/mol [1]

CAS Number 1092521-74-8 [1]
Appearance Solution in ethanol [2]

Storage Temperature -20°C [1][2]

- DMSO: ~10 mg/mL, Dimethyl
Solubility L [2]
formamide: ~10 mg/mL

Purity >96% [3]

PANC-1 tumor cells: 20 pM,
IC50 [3]
u87 tumor cells: 10 uM

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is critical to minimize exposure and ensure
experimental integrity.

1. Engineering Controls and Preparation:

e Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when
handling the compound in powdered form or when evaporating solvents.[1]

e Ensure that an eyewash station and safety shower are readily accessible.[4]
» Before handling, inspect all personal protective equipment (PPE) for integrity.
2. Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[1]

» Hand Protection: Use nitrile or other chemical-resistant gloves. Always inspect gloves before
use and employ proper removal techniques to avoid skin contact.[1]
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o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved N99 or P2 particulate respirator is recommended.[1]

» Protective Clothing: A standard laboratory coat should be worn.
3. Handling the Compound:
o Farnesyl Thiosalicylic Acid Amide is often supplied as a solution in ethanol.[2]

e To change the solvent, evaporate the ethanol under a gentle stream of nitrogen and
immediately add the solvent of choice.[2]

» Avoid direct contact with skin and eyes.[1] Do not ingest, swallow, or inhale.[2]
 After handling, wash hands thoroughly with soap and water.[2]

4. Spill Management:

 In case of a spill, wear appropriate PPE, including respiratory protection.

» For solid spills, avoid creating dust.[1] Gently sweep or vacuum the material into a suitable,
closed container for disposal.[1]

 For liquid spills, absorb with an inert material and place in a sealed container for disposal.
» Prevent spilled material from entering drains.[1]

Disposal Plan

Proper disposal of Farnesyl Thiosalicylic Acid Amide and its containers is crucial to prevent
environmental contamination and comply with regulations.

o Waste Characterization: While the Safety Data Sheet indicates "No Specific Hazard," it is
prudent to treat this compound as hazardous waste unless determined otherwise by
institutional safety officers.[1]

o Container Management: Collect waste in a clearly labeled, sealed, and appropriate
container.
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» Disposal Route: Dispose of the chemical waste through a licensed professional waste
disposal service. Adhere to all local, state, and federal regulations for hazardous waste

disposal.[5]

o Contaminated Materials: Any materials, such as gloves or absorbent pads, that come into
contact with the compound should also be disposed of as hazardous waste.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and safety precautions for handling Farnesyl
Thiosalicylic Acid Amide.
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Caption: Workflow for Safe Handling of Farnesyl Thiosalicylic Acid Amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistics for Handling Farnesyl
Thiosalicylic Acid Amide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157330#personal-protective-equipment-for-handling-
farnesyl-thiosalicylic-acid-amide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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